Cas no 71481-00-0 (2-Propenoic acid, 2-chloro-3-(4-methoxyphenyl)-, methyl ester, (2Z)-)

71481-00-0 structure
Product name:2-Propenoic acid, 2-chloro-3-(4-methoxyphenyl)-, methyl ester, (2Z)-
2-Propenoic acid, 2-chloro-3-(4-methoxyphenyl)-, methyl ester, (2Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-chloro-3-(4-methoxyphenyl)-, methyl ester, (2Z)-
- methyl 2-chloro-3-(4-methoxyphenyl)prop-2-enoate
- DTXSID20706052
- methyl 2-chloro-3-p-methoxyphenylacrylate
- 71481-00-0
-
- Inchi: InChI=1S/C11H11ClO3/c1-14-9-5-3-8(4-6-9)7-10(12)11(13)15-2/h3-7H,1-2H3
- InChI Key: BTZYLNJRVBBKNQ-UHFFFAOYSA-N
- SMILES: COC1=CC=C(C=C1)C=C(C(=O)OC)Cl
Computed Properties
- Exact Mass: 226.03973
- Monoisotopic Mass: 226.0396719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 35.5Ų
- XLogP3: 3
Experimental Properties
- PSA: 35.53
2-Propenoic acid, 2-chloro-3-(4-methoxyphenyl)-, methyl ester, (2Z)- Related Literature
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John Kallikat Augustine,Agnes Bombrun,Srinivasa Venkatachaliah,Anandh Jothi Org. Biomol. Chem. 2013 11 8065
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